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Compound of Interest

Compound Name: 2-Amino-6-chlorobenzoyl chloride

Cat. No.: B1390120

In-Depth Technical Guide: 2-Amino-6-
chlorobenzoyl chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-6-chlorobenzoyl
chloride (CAS No. 227328-16-7), a chemical intermediate of interest in organic synthesis and
potentially in the development of novel therapeutics. Due to the limited availability of public
data on this specific compound, this guide also draws upon information from structurally similar
compounds to provide a broader context for its potential properties and reactivity.

Chemical Identity and Identifiers

2-Amino-6-chlorobenzoyl chloride is a substituted aromatic acyl chloride. The presence of
an amino group, a chloro group, and a reactive acyl chloride moiety on the benzene ring makes
it a versatile building block in medicinal chemistry and material science.

Table 1: Chemical Identifiers for 2-Amino-6-chlorobenzoyl chloride
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Identifier Value Source
CAS Number 227328-16-7 [1]
Molecular Formula C7HsCI2NO [1]
Molecular Weight 190.03 g/mol
2-Amino-6-chlorobenzoyl
IUPAC Name
chloride
INChI=1S/C7H5CI2NO/c8-4-2-
InChl 1-3-5(10)6(4)7(9)11/h1- [2]
3H,10H2
QMVPVXZJIPRBZKZ-
InChliKey [2]
UHFFFAOYSA-N
_ C1=CC(=C(C(=C1)N)C(=0O)CI)
Canonical SMILES [2]

Cl

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 2-Amino-6-chlorobenzoyl
chloride are not readily available in the public domain. The data presented below are
computational predictions and should be used as estimates. For comparison, properties of the
related compound 2-chlorobenzoyl chloride are also included.

Table 2: Predicted and Comparative Physicochemical Properties
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2-Amino-6-
2-Chlorobenzoyl
chlorobenzoyl .
Property . chloride Source
chloride

. (Experimental)
(Predicted)

Melting Point Data not available -4t0-3°C
Boiling Point Data not available 238 °C
Density Data not available 1.382 g/mL at 25 °C
LogP 2.88 2.9 (XLogP3) [1]
PSA (Polar Surface
43.09 Az 17.07 A2 [1]
Area)
Water Solubility Likely reacts Reacts

Synthesis and Reactivity
Proposed Synthesis

A definitive, published experimental protocol for the synthesis of 2-Amino-6-chlorobenzoyl
chloride is not currently available. However, based on standard organic chemistry principles,
the most probable synthetic route involves the chlorination of its corresponding carboxylic acid,
2-Amino-6-chlorobenzoic acid (CAS No. 2148-56-3).[3][4] Common chlorinating agents for this
type of transformation include thionyl chloride (SOCI2) or oxalyl chloride ((COCI)2).

The general reaction is as follows:
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Proposed Synthesis of 2-Amino-6-chlorobenzoyl chloride

(Z-Amino-G-chIorobenzoic acid) ( Thionyl Chloride (SOCz) )

or Oxalyl Chloride ((COCI)z2)

Chlorination

Click to download full resolution via product page
Caption: Proposed synthesis of 2-Amino-6-chlorobenzoyl chloride.

A potential challenge in this synthesis is the presence of the amino group, which can react with
the chlorinating agent. Protection of the amino group may be necessary prior to the chlorination
step, followed by deprotection.

Reactivity

As an acyl chloride, 2-Amino-6-chlorobenzoyl chloride is expected to be a reactive
compound. The acyl chloride functional group is a good electrophile and will readily undergo
nucleophilic acyl substitution reactions. It is expected to react with water, alcohols, and amines
to form the corresponding carboxylic acid, esters, and amides, respectively. The presence of
the amino and chloro substituents on the aromatic ring will influence the reactivity of the acyl
chloride and the aromatic ring itself.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-Amino-6-chlorobenzoyl chloride is not publicly
available. However, based on the reactivity of acyl chlorides, it should be handled with extreme
care in a well-ventilated fume hood. Personal protective equipment (PPE), including chemical-
resistant gloves, safety goggles, and a lab coat, is essential.

Table 3: Inferred Hazards and Precautions
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Hazard Precaution

Avoid contact with skin, eyes, and mucous

Corrosive
membranes.
Moisture sensitive Handle and store under anhydrous conditions.
Lachrymator Avoid inhalation of fumes.
o The toxicological properties have not been
Toxicity

thoroughly investigated.

Applications in Research and Drug Development

While specific applications of 2-Amino-6-chlorobenzoyl chloride are not well-documented, its
structure suggests potential utility as an intermediate in the synthesis of various biologically
active molecules. Substituted benzoyl chlorides are known to be precursors for a range of
pharmaceuticals and agrochemicals. The 2-amino-6-chloro substitution pattern could be a key
feature in the design of novel compounds targeting specific biological pathways.

Experimental Protocols

Detailed, validated experimental protocols for the synthesis or use of 2-Amino-6-
chlorobenzoyl chloride are not available in the reviewed literature. Researchers planning to
work with this compound would need to develop their own procedures, likely adapting protocols

for similar substituted benzoyl chlorides.

Logical Workflow for Chemical Information Retrieval

The process of gathering information for this technical guide involved a systematic search for a
compound with limited public data. The following diagram illustrates a generalized workflow for

such a chemical information retrieval process.
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Caption: Generalized workflow for chemical information retrieval.
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Disclaimer: This document is intended for informational purposes only and should not be used
as a substitute for a comprehensive safety assessment or experimental validation. The
information provided, particularly where inferred from analogous compounds, should be treated
with caution. Always consult primary literature and official safety documentation before handling
any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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